2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-(2-morpholino-2-oxoethoxy)-4H-pyran-4-one

• IUPAC Name: 2-[[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-5-(2-morpholin-4-yl-2-oxoethoxy)pyran-4-one
• InChI: InChI=1S/C21H25N3O7/c25-17-12-16(30-14-19(17)31-15-20(26)23-7-10-28-11-8-23)13-22-3-5-24(6-4-22)21(27)18-2-1-9-29-18/h1-2,9,12,14H,3-8,10-11,13,15H2
• InChI Key: PWOQKIGYEDLPLP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)C(=CO2)OCC(=O)N3CCOCC3)C(=O)C4=CC=CO4
• Molecular Formula: C21H25N3O7
• Molecular Weight: 431.4 g/mol

Description

2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-(2-morpholino-2-oxoethoxy)-4H-pyran-4-one is a useful research compound. Its molecular formula is C21H25N3O7 and its molecular weight is 431.445. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research by Başoğlu et al. (2013) on similar compounds with structures related to 2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-(2-morpholino-2-oxoethoxy)-4H-pyran-4-one has shown potential antimicrobial activities. They synthesized new derivatives which included the furan-2-carbonyl and piperazine moiety, and these compounds displayed activity against tested microorganisms, indicating potential applications in antimicrobial drug development (Başoğlu et al., 2013).

Antitumor Agents

The work of Benameur et al. (1996) explored the synthesis of compounds involving furan and pyran derivatives, including those similar to the structure . These compounds were tested for cytotoxic activity towards various tumor cells, suggesting the potential application of such compounds in cancer research and therapy (Benameur et al., 1996).

Antidepressant and Antianxiety Activity

In a study by Kumar et al. (2017), novel derivatives of furan-2-yl compounds, structurally similar to the chemical , were synthesized and evaluated for their antidepressant and antianxiety activities. This suggests a potential application in the development of new psychiatric medications (Kumar et al., 2017).

Antifungal Agents

Research by Na (2010) on compounds including piperazine and morpholine derivatives, similar to the structure , indicates their potential as antifungal agents. The study involved synthesizing novel compounds and testing their antifungal activity, showing potential applications in the development of new antifungal medications (Na, 2010).